Cas no 62371-20-4 (Carbamic acid, (1-methylethyl)(2-methyl-2-propenyl)-, ethyl ester)

Carbamic acid, (1-methylethyl)(2-methyl-2-propenyl)-, ethyl ester structure
62371-20-4 structure
Product name:Carbamic acid, (1-methylethyl)(2-methyl-2-propenyl)-, ethyl ester
CAS No:62371-20-4
MF:C10H19NO2
MW:185.26336
CID:447538
PubChem ID:12597409

Carbamic acid, (1-methylethyl)(2-methyl-2-propenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (1-methylethyl)(2-methyl-2-propenyl)-, ethyl ester
    • ethyl N-(2-methylprop-2-enyl)-N-propan-2-ylcarbamate
    • Ethyl (2-methylprop-2-en-1-yl)propan-2-ylcarbamate
    • DTXSID20503881
    • 62371-20-4
    • Inchi: InChI=1S/C10H19NO2/c1-6-13-10(12)11(9(4)5)7-8(2)3/h9H,2,6-7H2,1,3-5H3
    • InChI Key: CEHMNIKOVZBACG-UHFFFAOYSA-N
    • SMILES: CCOC(=O)N(CC(=C)C)C(C)C

Computed Properties

  • Exact Mass: 185.14167
  • Monoisotopic Mass: 185.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54

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